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CAS No.: 1817-89-6
Cat. No.: S705075

Get Quote

The table below summarizes key properties of 2-Ethoxypentane (CAS 1817-89-6) for experimental
planning [1] [2] [3].

Property Value Unit Source | Notes
CAS Number 1817-89-6 - [2] [3] [4]
Molecular C7H160 - [2] [3]1[4]
Formula
Molecular 116.20 g/mol [2] [3]
Weight
Boiling Point 377.50 + 0.50 K (=104.4 NIST Data [1]
OC)

109 -117.3 °C Estimates [3] [4]
Density 0.7684 g/cm3 Estimate [3]
Flash Point 9 °C Indicates highly flammable liquid

[4]
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Property Value Unit Source | Notes

log P (LogP) 2.212 - Calculated, indicates high
hydrophobicity [1]

Other Names sec-Amyl ethyl ether; Ethyl 1- [2] [4]

methylbutyl ether

Acid Cleavage Mechanism & Protocol

Ethers are cleaved by strong acids at elevated temperatures. The general reaction for 2-Ethoxypentane with
hydrohalic acids (HX) proceeds as follows [5]: 2-Ethoxypentane + HX — Alcohol + Alkyl Halide The

initial products can further react with excess HX to yield two equivalents of alkyl halide [5].

Detailed Reaction Mechanism with HI

The diagram below illustrates the mechanism for 2-Ethoxypentane cleavage with hydroiodic acid (HI),

which proceeds via an Sy2 mechanism [6].
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For 2-Ethoxypentane, the initial Sy2 attack occurs on the less sterically hindered ethyl group, producing

ethanol and 2-pentanol [6]. Both alcohols are then converted to their corresponding alkyl iodides (iodoethane

and 2-iodopentane) under the acidic conditions [6] [5].

Experimental Protocol for Cleavage with HI

Objective: To cleave 2-Ethoxypentane into iodoethane and 2-iodopentane using hydroiodic acid (HI).
Principle: The reaction involves protonation of the ether oxygen followed by nucleophilic substitution by

iodide ion [6] [5].
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Materials & Equipment

¢ Reactants: 2-Ethoxypentane, concentrated hydroiodic acid (HI, 57%).
e Glassware: Round-bottom flask, reflux condenser, heating mantle, separatory funnel.
o Safety: Acid-resistant gloves, splash goggles, fume hood.

Procedure

e Setup: In a fume hood, place 10 mmol of 2-Ethoxypentane in a round-bottom flask. Equip the flask
with a reflux condenser.

¢ Addition: Slowly add 20-25 mmol of concentrated HI acid down the condenser to the stirred ether.

¢ Reaction: Heat the mixture to reflux (typically 100-120 °C) for 1-2 hours.

e Work-up: Allow the mixture to cool. Transfer to a separatory funnel, and separate the organic layer
containing the alkyl iodides.

e Purification: The crude product mixture can be washed with a sodium thiosulfate solution to remove
any iodine color, then purified by distillation.

Key Notes

o Safety First: Concentrated HlI is corrosive and reacts violently with strong oxidants. All procedures
must be conducted in a fume hood with appropriate PPE [5].

¢ Regioselectivity: The initial attack favors the less sterically hindered carbon, leading primarily to
ethyl iodide and 2-pentanol in the first step [6].

e Excess Acid: Using excess HI ensures the complete conversion of the initially formed alcohols to the
final alkyl iodides [5].

Safety & Troubleshooting Guide

Frequently Asked Questions

Q1: Why is my reaction yield low, and what are the main side products?

¢ Insufficient Heating/Time: Ensure the reaction mixture is at reflux temperature for a sufficient time
(1-2 hours).

e Wrong Acid Strength: Using dilute acid slows the reaction significantly. Always use concentrated Hl.

¢ Side Reactions: Under harsh conditions (e.g., very high temperature), elimination reactions can
compete, forming alkenes and water.

Q2: What is the expected C-O-C bond angle in my starting ether, and does it affect reactivity?
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e The C-O-C bond angle in acyclic ethers like 2-Ethoxypentane is larger than the tetrahedral angle
(109.5°) due to van der Waals strain between the alkyl groups [7]. This does not directly impact acid
cleavage but is a key structural feature. In contrast, epoxides have a much smaller bond angle (~60°),
making them far more reactive [7].

Q3: My product mixture has a dark color. How can I remove it?

e The color is often from free iodine (Iz), formed by oxidation of HI. Wash the organic layer with a dilute
agueous solution of sodium thiosulfate (NazS203), which will reduce Iz to colorless iodide ions.

Critical Safety Notes

¢ Flammability: 2-Ethoxypentane is a highly flammable liquid with a low flash point (~9°C) [4]. Keep
away from heat and ignition sources.

¢ Peroxide Formation: Like most ethers, 2-Ethoxypentane can form explosive hydroperoxides upon
prolonged exposure to air (autoxidation) [5]. Always test for peroxides before distillation or heating
concentrated samples and dispose of old ether samples properly.

e Corrosive Reagents: Hydroiodic acid is corrosive and can cause severe burns. Proper PPE (gloves,
goggles, lab coat) and working in a fume hood are non-negotiable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2-Ethoxypentane: Physical & Chemical Properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b705075#2-ethoxypentane-

acid-cleavage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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